Cas no 568570-16-1 (4,6,8-trimethyl-1,2-dihydroquinoline-2-thione)
4,6,8-trimethyl-1,2-dihydroquinoline-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinethione,4,6,8-trimethyl-(9CI)
- 4,6,8-trimethyl-1H-quinoline-2-thione
- 4,6,8-TRIMETHYL-2(1H)-QUINOLINETHIONE
- 4,6,8-trimethyl-1,2-dihydroquinoline-2-thione
- NCGC00321890-01
- 4,6,8-Trimethyl-quinoline-2-thiol
- AB00518483-08
- CS-0280366
- EN300-06397
- 568570-16-1
- 2(1H)-QUINOLINETHIONE, 4,6,8-TRIMETHYL-
- DB-323235
- AKOS000117067
- DTXSID90368686
- AKOS002363624
- MLS000535981
- CHEBI:116957
- 4,6,8-trimethylquinoline-2-thiol
- HMS2387C20
- Q27203574
- SMR000155320
- Z56924553
- CHEMBL1313440
- MFCD08758442
-
- MDL: MFCD08758442
- Inchi: 1S/C12H13NS/c1-7-4-9(3)12-10(5-7)8(2)6-11(14)13-12/h4-6H,1-3H3,(H,13,14)
- InChI Key: GZLWESBHRVYTQR-UHFFFAOYSA-N
- SMILES: S=C1C=C(C)C2C=C(C)C=C(C)C=2N1
Computed Properties
- Exact Mass: 203.07687059g/mol
- Monoisotopic Mass: 203.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 44.1Ų
4,6,8-trimethyl-1,2-dihydroquinoline-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B588565-2.5mg |
4,6,8-trimethyl-1,2-dihydroquinoline-2-thione |
568570-16-1 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B588565-5mg |
4,6,8-trimethyl-1,2-dihydroquinoline-2-thione |
568570-16-1 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B588565-25mg |
4,6,8-trimethyl-1,2-dihydroquinoline-2-thione |
568570-16-1 | 25mg |
$ 115.00 | 2022-06-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-349851-1 g |
4,6,8-Trimethyl-quinoline-2-thiol, |
568570-16-1 | 1g |
¥3,001.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-349851A-5 g |
4,6,8-Trimethyl-quinoline-2-thiol, |
568570-16-1 | 5g |
¥8,649.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-349851-1g |
4,6,8-Trimethyl-quinoline-2-thiol, |
568570-16-1 | 1g |
¥3001.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-349851A-5g |
4,6,8-Trimethyl-quinoline-2-thiol, |
568570-16-1 | 5g |
¥8649.00 | 2023-09-05 | ||
| OTAVAchemicals | 7020366387-100MG |
4,6,8-trimethyl-1,2-dihydroquinoline-2-thione |
568570-16-1 | 95% | 100MG |
$74 | 2023-07-04 | |
| OTAVAchemicals | 7020366387-250MG |
4,6,8-trimethyl-1,2-dihydroquinoline-2-thione |
568570-16-1 | 95% | 250MG |
$104 | 2023-07-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1351036-50mg |
4,6,8-Trimethylquinoline-2-thiol |
568570-16-1 | 97% | 50mg |
¥1544.00 | 2024-05-08 |
4,6,8-trimethyl-1,2-dihydroquinoline-2-thione Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4,6,8-trimethyl-1,2-dihydroquinoline-2-thione
Introduction to 4,6,8-trimethyl-1,2-dihydroquinoline-2-thione (CAS No. 568570-16-1)
4,6,8-trimethyl-1,2-dihydroquinoline-2-thione, identified by its Chemical Abstracts Service (CAS) number 568570-16-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives family, a class of molecules well-documented for their broad spectrum of biological activities. The structural features of 4,6,8-trimethyl-1,2-dihydroquinoline-2-thione, particularly the presence of a sulfur-containing thione group and multiple methyl substituents, contribute to its unique chemical properties and potential therapeutic applications.
The molecular structure of 4,6,8-trimethyl-1,2-dihydroquinoline-2-thione consists of a seven-membered aromatic ring system with nitrogen and sulfur atoms incorporated into the framework. The thione group at the 2-position introduces electrophilic characteristics that can facilitate interactions with biological targets, while the methyl groups at the 4-, 6-, and 8-positions enhance lipophilicity and influence metabolic stability. These structural attributes make it an intriguing candidate for further investigation in drug discovery programs.
In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of 4,6,8-trimethyl-1,2-dihydroquinoline-2-thione positions it as a promising scaffold for developing novel therapeutic agents. Preliminary computational studies suggest that this compound exhibits favorable binding affinities with certain protein targets implicated in diseases such as cancer and neurodegeneration. These findings align with emerging research trends that emphasize the importance of heterocyclic compounds in addressing unmet medical needs.
One of the most compelling aspects of 4,6,8-trimethyl-1,2-dihydroquinoline-2-thione is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that govern numerous physiological processes, and inhibiting or activating specific enzymes can lead to therapeutic benefits. Studies indicate that the thione group in 4,6,8-trimethyl-1,2-dihydroquinoline-2-thione can engage in covalent or non-covalent interactions with enzyme active sites. This capability could be exploited to develop small-molecule inhibitors with high selectivity and potency.
The synthesis of 4,6,8-trimethyl-1,2-dihydroquinoline-2-thione presents an interesting challenge due to its complex structural motif. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in organic chemistry methodologies have enabled more efficient synthetic strategies for constructing quinoline derivatives. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the quinoline core. Such methodologies not only streamline the synthesis but also allow for greater structural diversity.
From a pharmacokinetic perspective,4,6,8-trimethyl-1,2-dihydroquinoline,thione exhibits promising characteristics that could enhance its suitability as a drug candidate. The lipophilic nature imparted by the methyl groups improves membrane permeability, facilitating cellular uptake, while the sulfur atom may contribute to metabolic stability by resisting oxidative degradation. These properties are crucial for ensuring that a drug remains active within the body long enough to exert its therapeutic effect.
The potential applications of 4,6,8-trimethyl,-1,2-dihydroquinoline,-thione extend beyond traditional pharmaceutical uses. Research is ongoing into its role as a biochemical probe for studying enzyme mechanisms and as a precursor for more complex derivatives with tailored biological activities. The versatility of this scaffold suggests that it could be modified to address a wide range of therapeutic targets.
In conclusion,4,6,8-trimethyl,-1,2-dihydroquinoline,-thione(CAS No.568570-16-1) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its development as a therapeutic agent or biochemical tool holds great promise for future research endeavors in academia and industry alike.
568570-16-1 (4,6,8-trimethyl-1,2-dihydroquinoline-2-thione) Related Products
- 53761-60-7(4,8-dimethylquinoline-2-thiol)
- 4437-65-4(4-methylquinoline-2-thiol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)